Cas no 2309712-46-5 (N-(5-methyl-1,3,4-thiadiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-2-carboxamide)

• Product Name: N-(5-methyl-1,3,4-thiadiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-2-carboxamide
• CAS No: 2309712-46-5
• MF: C₁₃H₁₃N₃O₂S
• MW: 275.326221227646
• CID: 5326991
• Update Time: 2025-05-23

N-(5-methyl-1,3,4-thiadiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,3,4-thiadiazol-2-yl)chromane-2-carboxamide
• N-(5-methyl-1,3,4-thiadiazol-2-yl)-3,4-dihydro-2H-chromene-2-carboxamide
• N-(5-methyl-1,3,4-thiadiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-2-carboxamide

• Inchi： 1S/C13H13N3O2S/c1-8-15-16-13(19-8)14-12(17)11-7-6-9-4-2-3-5-10(9)18-11/h2-5,11H,6-7H2,1H3,(H,14,16,17)
• InChI Key： ZERNNDLNHJIBQP-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NC(C1CCC2C=CC=CC=2O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: 2.4
• Topological Polar Surface Area: 92.4

Additional information on N-(5-methyl-1,3,4-thiadiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-2-carboxamide

Comprehensive Overview of N-(5-methyl-1,3,4-thiadiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-2-carboxamide (CAS No. 2309712-46-5)

N-(5-methyl-1,3,4-thiadiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-2-carboxamide, with the CAS number 2309712-46-5, is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a 1,3,4-thiadiazole moiety with a 3,4-dihydro-2H-1-benzopyran scaffold, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and its role in targeting specific biological pathways.

The compound's molecular structure features a thiadiazole ring, which is known for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of a benzopyran unit further enhances its bioactivity, as this scaffold is prevalent in many natural products and drugs. The carboxamide linkage between these two heterocyclic systems adds stability and improves binding affinity to biological targets, making it a valuable tool in drug discovery.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like N-(5-methyl-1,3,4-thiadiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-2-carboxamide due to their versatility and efficacy. Searches for "thiadiazole derivatives in drug design" and "benzopyran-based therapeutics" have surged, reflecting the demand for innovative small molecules in modern medicine. This compound aligns with current trends in precision medicine and targeted therapy, where researchers seek molecules with high specificity and minimal side effects.

The synthetic route for CAS 2309712-46-5 involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Its physicochemical properties, including solubility, melting point, and stability, are critical for formulation development and preclinical studies. These attributes make it a compelling subject for academic and industrial research alike.

Beyond its potential therapeutic applications, N-(5-methyl-1,3,4-thiadiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-2-carboxamide is also explored in material science and catalysis. Its unique electronic properties and rigid framework make it suitable for designing functional materials, such as organic semiconductors or ligands for metal-organic frameworks (MOFs). This interdisciplinary appeal underscores its significance in both life sciences and engineering.

As the scientific community continues to investigate CAS 2309712-46-5, questions about its mechanism of action, toxicity profile, and scalable synthesis remain areas of active exploration. Online searches frequently include terms like "thiadiazole-benzopyran hybrid uses" and "CAS 2309712-46-5 suppliers," highlighting the compound's commercial and research relevance. Future studies may focus on optimizing its pharmacokinetic properties and expanding its applications in personalized medicine.

In summary, N-(5-methyl-1,3,4-thiadiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-2-carboxamide represents a fascinating intersection of chemistry and biology. Its dual heterocyclic architecture, combined with its broad utility, positions it as a compound of enduring interest. Whether in drug development, material innovation, or catalytic systems, this molecule exemplifies the power of rational molecular design in addressing contemporary scientific challenges.